Cas no 1171623-19-0 (N-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide)

• Product Name: N-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide
• CAS No: 1171623-19-0
• MF: C₂₀H₁₇N₅O₃
• MW: 375.380683660507
• CID: 6317201
• PubChem ID: 25818839
• Update Time: 2025-06-20

N-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide
• F5074-0091
• 1171623-19-0
• N-(5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)-4-phenoxybenzamide
• AKOS024495075
• VU0633433-1
• N-[5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl]-4-phenoxybenzamide
• N-[5-(2,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-4-phenoxybenzamide

• Inchi： 1S/C20H17N5O3/c1-13-12-17(25(2)24-13)19-22-23-20(28-19)21-18(26)14-8-10-16(11-9-14)27-15-6-4-3-5-7-15/h3-12H,1-2H3,(H,21,23,26)
• InChI Key： CHDFLMYBYFXRRQ-UHFFFAOYSA-N
• SMILES： O1C(=NN=C1C1=CC(C)=NN1C)NC(C1C=CC(=CC=1)OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 375.13313942g/mol
• Monoisotopic Mass: 375.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.1Ų

Additional information on N-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide

Introduction to N-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide (CAS No. 1171623-19-0)

N-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide is a highly sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1171623-19-0, belongs to a class of molecules that exhibit promising biological activities. The structural complexity of this molecule, characterized by its fused heterocyclic system and aromatic substituents, makes it a subject of intense research interest.

The molecular framework of N-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide consists of several key pharmacophoric elements. The presence of a 1,3-dimethylpyrazole moiety contributes to its stability and potential interactions with biological targets. Additionally, the 1,3,4-oxadiazole ring enhances the compound's binding affinity and selectivity. The phenoxybenzamide group at the terminal position further modulates its pharmacokinetic properties, making it an attractive candidate for drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. Studies indicate that the interactions between N-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide and various biological targets are mediated through hydrogen bonding networks and hydrophobic interactions. These insights have been crucial in optimizing its structure for improved efficacy and reduced side effects.

In the realm of medicinal chemistry, the synthesis of this compound has been a testament to the ingenuity of synthetic strategies. The multi-step synthesis involves careful regioselective functionalization and protection-deprotection steps to achieve the desired architecture. The use of advanced catalytic systems has not only streamlined the process but also minimized waste generation, aligning with the principles of green chemistry.

The biological activity of N-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide has been extensively evaluated in various in vitro and in vivo models. Preliminary results suggest that it exhibits potent inhibitory effects against several key enzymes implicated in inflammatory pathways. The compound's ability to modulate these pathways makes it a promising candidate for therapeutic applications in conditions such as arthritis and inflammatory bowel disease.

One of the most compelling aspects of this research is the integration of machine learning algorithms to predict potential drug candidates. By leveraging large datasets and predictive models, researchers have been able to identify novel analogs of N-(5-(1(3dimethyl)pyrazol(5y)))(13(34oxadiazol(2y)))(4phenoxy)benzamide with enhanced biological activity. This approach has not only accelerated the drug discovery process but also provided new insights into the structure-function relationships of heterocyclic compounds.

The pharmacokinetic profile of this compound is another area of significant interest. Studies have shown that it exhibits good oral bioavailability and moderate metabolic stability. These properties are critical for ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects. Additionally, its favorable solubility profile facilitates formulation into various dosage forms, enhancing patient compliance.

The safety profile of N-(5-(13dimethylpyrazol(5y)))(13(34oxadiazol(2y)))(4phenoxy)benzamide is still under investigation; however preliminary toxicology studies have revealed no significant adverse effects at relevant doses. This encouraging finding suggests that it may be suitable for further clinical development. Further studies are warranted to fully characterize its safety profile and identify any potential long-term risks.

The future direction of research on this compound is multifaceted. Efforts are ongoing to explore its potential applications in oncology by investigating its interactions with key oncogenic pathways. Additionally, researchers are exploring novel synthetic routes to improve yield and scalability while maintaining high purity standards. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield transformative results in this field.

In conclusion, N-(5-(13dimethylpyrazol(5y)))(13(34oxadiazol(2y)))(4phenoxy)benzamide (CAS No. 1171623190) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new insights into its mechanisms of action and pharmacological properties further optimization can be achieved leading to more effective treatments for various diseases.